3,3'-Dicarbomethoxybenzidine

• CAS No.: 15403-45-9
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol
• IUPAC Name: methyl 2-amino-5-(4-amino-3-methoxycarbonylphenyl)benzoate
• InChI: InChI=1S/C16H16N2O4/c1-21-15(19)11-7-9(3-5-13(11)17)10-4-6-14(18)12(8-10)16(20)22-2/h3-8H,17-18H2,1-2H3
• InChI Key: RSSUDYOKPAZOGO-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)N)C(=O)OC)N
• Synonyms: 33DICARBOMETHOXYBENZIDINE

Description

3,3'-Dicarbomethoxybenzidine (CAS No. 15403-45-9) is a benzidine derivative characterized by two carbomethoxy (-COOCH₃) functional groups attached to the biphenyl backbone at the 3 and 3' positions . Benzidine derivatives are historically significant as intermediates in dye manufacturing, particularly for azo dyes used in textiles, plastics, and inks. However, due to structural similarities to benzidine—a known human carcinogen—these compounds are subject to stringent regulatory scrutiny.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The electron-withdrawing carbomethoxy and chlorine groups reduce water solubility compared to methyl or methoxy substituents.
• Thermal Stability : 3,3'-Dichlorobenzidine exhibits a well-defined melting point, while 3,3'-Dimethoxybenzidine decomposes near its melting point .

Regulatory and Carcinogenic Profiles

Regulatory frameworks for benzidine derivatives emphasize restrictions due to carcinogenic risks. The table below summarizes regulatory classifications and carcinogenicity

Compound	Regulatory Status (Europe)	IARC Classification	U.S. NTP Report on Carcinogens
This compound	Limited data; likely regulated under broader benzidine analog bans	Not evaluated	Not listed
3,3'-Dimethylbenzidine	Banned in production and use (EU Directive 98/24/EC)	Group 2B (Possible human carcinogen)	Reasonably anticipated
3,3'-Dichlorobenzidine	Banned in azocolourants (EU Directive 2002/61/EC); restricted under REACH	Group 2B	Reasonably anticipated
3,3'-Dimethoxybenzidine	Banned in cosmetics and azocolourants (EU Directives 76/768/EEC, 2002/61/EC)	Group 2B	Known animal carcinogen

Key Observations :

• Regulatory Stringency: 3,3'-Dimethoxybenzidine and 3,3'-Dichlorobenzidine face the strictest bans in Europe due to their use in dyes and documented carcinogenicity .
• Carcinogenicity: All three analogs are classified as Group 2B (possibly carcinogenic to humans) by IARC, with 3,3'-Dimethoxybenzidine having the strongest evidence from animal studies .

Industrial and Environmental Handling

• Storage : 3,3'-Dimethoxybenzidine requires protection from light, heat, and oxidizing agents to prevent degradation . Similar precautions likely apply to other benzidine analogs.
• Environmental Impact : Chlorinated derivatives (e.g., 3,3'-Dichlorobenzidine) may persist longer in the environment due to reduced biodegradability .